Canaline

• Description: L-canaline is a non-proteinogenic L-alpha-amino acid that is L-homoserine in which the hydroxy group at position 4 is substituted by an aminooxy group. It has been isolated from legumes and plays an essential role in lugume chemical defense against insects. It has a role as a plant metabolite, an antineoplastic agent, an antimetabolite and a phytogenic insecticide. It is functionally related to a L-homoserine. It is a tautomer of a L-canaline zwitterion.; Canaline is a natural product found in Vicia faba and Medicago sativa with data available.
• CAS No.: 496-93-5
• Product Name: Canaline
• Molecular Formula: C4H10N2O3
• Molecular Weight: 134.13 g/mol
• IUPAC Name: (2S)-2-amino-4-aminooxybutanoic acid
• Standard InChI: InChI=1S/C4H10N2O3/c5-3(4(7)8)1-2-9-6/h3H,1-2,5-6H2,(H,7,8)/t3-/m0/s1
• Standard InChIKey: FQPGMQABJNQLLF-VKHMYHEASA-N
• Isomeric SMILES: C(CON)[C@@H](C(=O)O)N
• SMILES: C(CON)C(C(=O)O)N
• Canonical SMILES: C(CON)C(C(=O)O)N
• Physical Description: Solid
• Synonyms: Canaline;L-Canaline;496-93-5;(S)-2-Amino-4-(aminooxy)butanoicacid;O-Amino-L-homoserine;L-Homoserine,O-amino-;(2S)-2-amino-4-(aminooxy)butanoicacid;L-2-amino-4-(aminooxy)butyrate;L-2-amino-4-(aminooxy)butyricacid;L-a-amino-g-(aminooxy)-n-butyricacid;2-Amino-4-(aminooxy)butyricacid;L-CANALINEBASE;AC1L9B6J;SCHEMBL440859;CHEMBL1231652;CTK1D6980;HMDB12251;1-Amino-3-amino-oxybutyricacid;MolPort-019-904-731;ZINC1531042;ANW-63284;AKOS006274866;(2S)-2-amino-4-aminooxybutanoicacid;NE58530;(2S)-2-amino-4-aminooxy-butanoicacid
• PubChem Compound: 441443
• Last Modified: Aug 15 2023